Cas no 82985-09-9 (N-2,3-Dihydro-1H-inden-2-yl-N-propylamine)

N-2,3-Dihydro-1H-inden-2-yl-N-propylamine is a synthetic amine derivative featuring a fused indane core with a propylamine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural resemblance to bioactive molecules targeting central nervous system receptors. The indane scaffold provides rigidity, potentially enhancing binding affinity and selectivity, while the propylamine side chain offers flexibility for further functionalization. Its well-defined molecular structure makes it suitable for use as an intermediate in the synthesis of more complex pharmacologically active compounds. The product is typically characterized by high purity and stability, ensuring reliability in research applications.

N-2,3-Dihydro-1H-inden-2-yl-N-propylamine structure

82985-09-9 structure

Product Name:N-2,3-Dihydro-1H-inden-2-yl-N-propylamine

CAS No:82985-09-9

MF:C₁₂H₁₇N

MW:175.270083189011

CID:3156740

PubChem ID:17221237

Update Time:2025-10-04

N-2,3-Dihydro-1H-inden-2-yl-N-propylamine Chemical and Physical Properties

Names and Identifiers

- 2,3-dihydro-1H-inden-2-yl(propyl)amine
- G50401
- 2-(propylamino)indane
- N-indan-2-yl-propylamine
- 82985-09-9
- N-propyl-2,3-dihydro-1H-inden-2-amine
- Indan-2-yl-propyl-amine
- OYJSAKGCKMRLQO-UHFFFAOYSA-N
- STK501458
- indan-2-yl-propylamine
- EN300-166228
- AKOS005171379
- 2-(propylamino) indane
- SCHEMBL1792787
- 2-n-n-propylaminoindan
- CHEMBL1191434
- 2-propylaminoindane
- N-2,3-dihydro-1H-inden-2-yl-N-propylamine
- N-2,3-Dihydro-1H-inden-2-yl-N-propylamine
- Inchi： 1S/C12H17N/c1-2-7-13-12-8-10-5-3-4-6-11(10)9-12/h3-6,12-13H,2,7-9H2,1H3
- InChI Key： OYJSAKGCKMRLQO-UHFFFAOYSA-N
- SMILES： N(CCC)C1CC2C=CC=CC=2C1

Computed Properties

Exact Mass: 175.136099547Da
Monoisotopic Mass: 175.136099547Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12Å²

N-2,3-Dihydro-1H-inden-2-yl-N-propylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N020585-100mg	N-2,3-Dihydro-1H-inden-2-yl-N-propylamine	82985-09-9	100mg	$ 230.00	2022-06-03
TRC	N020585-250mg	N-2,3-Dihydro-1H-inden-2-yl-N-propylamine	82985-09-9	250mg	$ 470.00	2022-06-03
TRC	N020585-500mg	N-2,3-Dihydro-1H-inden-2-yl-N-propylamine	82985-09-9	500mg	$ 750.00	2022-06-03
Enamine	EN300-166228-0.05g	N-propyl-2,3-dihydro-1H-inden-2-amine	82985-09-9	0.05g	$299.0	2023-02-17
Enamine	EN300-166228-0.1g	N-propyl-2,3-dihydro-1H-inden-2-amine	82985-09-9	0.1g	$314.0	2023-02-17
Enamine	EN300-166228-0.25g	N-propyl-2,3-dihydro-1H-inden-2-amine	82985-09-9	0.25g	$328.0	2023-02-17
Enamine	EN300-166228-0.5g	N-propyl-2,3-dihydro-1H-inden-2-amine	82985-09-9	0.5g	$341.0	2023-02-17
Enamine	EN300-166228-1.0g	N-propyl-2,3-dihydro-1H-inden-2-amine	82985-09-9	1g	$0.0	2023-06-08
Enamine	EN300-166228-2.5g	N-propyl-2,3-dihydro-1H-inden-2-amine	82985-09-9	2.5g	$697.0	2023-02-17
Enamine	EN300-166228-5.0g	N-propyl-2,3-dihydro-1H-inden-2-amine	82985-09-9	5.0g	$1033.0	2023-02-17